Cas no 1060801-59-3 (2,2,2-trifluoro-1-(3-methylpyridin-4-yl)ethan-1-one)
2,2,2-Trifluoro-1-(3-methylpyridin-4-yl)ethan-1-one is a fluorinated ketone derivative featuring a trifluoromethyl group and a 3-methylpyridin-4-yl substituent. This compound is of interest in pharmaceutical and agrochemical research due to its unique electronic and steric properties imparted by the trifluoromethyl group, which can enhance metabolic stability and binding affinity. The pyridine moiety further contributes to its potential as a versatile intermediate in heterocyclic synthesis. Its well-defined structure and high purity make it suitable for applications in medicinal chemistry, particularly in the development of bioactive molecules. The compound’s reactivity allows for further functionalization, enabling tailored modifications for targeted research applications.
1060801-59-3 structure
Product Name:2,2,2-trifluoro-1-(3-methylpyridin-4-yl)ethan-1-one
CAS No:1060801-59-3
MF:C8H6F3NO
MW:189.13455247879
MDL:MFCD13188991
CID:2623903
PubChem ID:72212064
Update Time:2025-06-29
2,2,2-trifluoro-1-(3-methylpyridin-4-yl)ethan-1-one Chemical and Physical Properties
Names and Identifiers
-
- 2,2,2-trifluoro-1-(3-methylpyridin-4-yl)ethan-1-one
- 2,2,2-Trifluoro-1-(3-methylpyridin-4-yl)ethanone
- 2,2,2-TRIFLUORO-1-(3-METHYL-PYRIDIN-4-YL)-ETHANONE
- EN300-1932730
- AB67517
- 1060801-59-3
-
- MDL: MFCD13188991
- Inchi: 1S/C8H6F3NO/c1-5-4-12-3-2-6(5)7(13)8(9,10)11/h2-4H,1H3
- InChI Key: BCBBTFPRUGZIAA-UHFFFAOYSA-N
- SMILES: FC(C(C1C=CN=CC=1C)=O)(F)F
Computed Properties
- Exact Mass: 189.04014830Da
- Monoisotopic Mass: 189.04014830Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 13
- Rotatable Bond Count: 1
- Complexity: 202
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2
- Topological Polar Surface Area: 30Ų
2,2,2-trifluoro-1-(3-methylpyridin-4-yl)ethan-1-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A029187436-1g |
2,2,2-Trifluoro-1-(3-methylpyridin-4-yl)ethanone |
1060801-59-3 | 95% | 1g |
$812.67 | 2023-09-04 | |
| Alichem | A029187436-5g |
2,2,2-Trifluoro-1-(3-methylpyridin-4-yl)ethanone |
1060801-59-3 | 95% | 5g |
$2144.67 | 2023-09-04 | |
| Enamine | EN300-1932730-1g |
2,2,2-trifluoro-1-(3-methylpyridin-4-yl)ethan-1-one |
1060801-59-3 | 1g |
$986.0 | 2023-09-17 | ||
| Enamine | EN300-1932730-5g |
2,2,2-trifluoro-1-(3-methylpyridin-4-yl)ethan-1-one |
1060801-59-3 | 5g |
$2858.0 | 2023-09-17 | ||
| Enamine | EN300-1932730-10g |
2,2,2-trifluoro-1-(3-methylpyridin-4-yl)ethan-1-one |
1060801-59-3 | 10g |
$4236.0 | 2023-09-17 | ||
| Enamine | EN300-1932730-0.05g |
2,2,2-trifluoro-1-(3-methylpyridin-4-yl)ethan-1-one |
1060801-59-3 | 0.05g |
$827.0 | 2023-09-17 | ||
| Enamine | EN300-1932730-0.1g |
2,2,2-trifluoro-1-(3-methylpyridin-4-yl)ethan-1-one |
1060801-59-3 | 0.1g |
$867.0 | 2023-09-17 | ||
| Enamine | EN300-1932730-0.25g |
2,2,2-trifluoro-1-(3-methylpyridin-4-yl)ethan-1-one |
1060801-59-3 | 0.25g |
$906.0 | 2023-09-17 | ||
| Enamine | EN300-1932730-0.5g |
2,2,2-trifluoro-1-(3-methylpyridin-4-yl)ethan-1-one |
1060801-59-3 | 0.5g |
$946.0 | 2023-09-17 | ||
| Enamine | EN300-1932730-1.0g |
2,2,2-trifluoro-1-(3-methylpyridin-4-yl)ethan-1-one |
1060801-59-3 | 1g |
$1070.0 | 2023-05-26 |
2,2,2-trifluoro-1-(3-methylpyridin-4-yl)ethan-1-one Related Literature
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Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
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Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
-
Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
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Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
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J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
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